1-(4-Chlorophenyl)-4-((2-ethoxy-4-methylphenyl)sulfonyl)piperazine

• IUPAC Name: 1-(4-chlorophenyl)-4-(2-ethoxy-4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H23ClN2O3S/c1-3-25-18-14-15(2)4-9-19(18)26(23,24)22-12-10-21(11-13-22)17-7-5-16(20)6-8-17/h4-9,14H,3,10-13H2,1-2H3
• InChI Key: URVVWWOLSBFTNE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H23ClN2O3S
• Molecular Weight: 394.9 g/mol

Description

1-(4-Chlorophenyl)-4-((2-ethoxy-4-methylphenyl)sulfonyl)piperazine (also known as TFMPP) is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has been used in scientific research for its psychoactive and pharmacological properties. TFMPP has been found to have a wide range of effects on the central nervous system, including alterations in mood, perception, and cognition. In

Scientific Research Applications

TFMPP has been used extensively in scientific research for its psychoactive and pharmacological properties. It has been found to have a wide range of effects on the central nervous system, including alterations in mood, perception, and cognition. TFMPP has been used in studies investigating the role of serotonin receptors in the brain, as well as in studies examining the effects of psychoactive substances on behavior and cognition.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A and 5-HT2A serotonin receptors in the brain. These receptors are involved in the regulation of mood, anxiety, and cognition. TFMPP has also been found to have affinity for other neurotransmitter receptors, including dopamine and norepinephrine receptors.
Biochemical and Physiological Effects
TFMPP has been found to have a wide range of biochemical and physiological effects. It has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its psychoactive effects. TFMPP has also been found to increase heart rate and blood pressure, as well as cause changes in body temperature and respiratory rate.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages as a research tool. It is relatively easy and inexpensive to synthesize, and it has well-characterized pharmacological properties. TFMPP has also been found to be relatively safe in animal studies, with no significant toxicity reported at low to moderate doses. However, there are also limitations to the use of TFMPP in lab experiments. Its psychoactive effects may confound the interpretation of behavioral and cognitive tests, and its effects on neurotransmitter systems may vary depending on the species and strain of animal used.

Future Directions

There are several future directions for research on TFMPP. One area of interest is the role of serotonin receptors in the regulation of mood and anxiety. TFMPP has been found to have effects on these systems, and further research may shed light on the mechanisms underlying these effects. Another area of interest is the development of new compounds based on the structure of TFMPP, with potential applications in the treatment of psychiatric disorders. Finally, there is a need for further research on the safety and toxicity of TFMPP, particularly in humans.

Synthesis Methods

TFMPP can be synthesized through a multi-step process that involves the reaction of piperazine with 4-chlorobenzaldehyde, followed by the reaction of the resulting intermediate with 2-ethoxy-4-methylbenzenesulfonyl chloride. The final product is obtained through purification and isolation of the compound.